Cas no 51785-85-4 (Glycine, N-[1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl]-N-methyl-)

• Product Name: Glycine, N-[1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl]-N-methyl-
• CAS No: 51785-85-4
• MF: C₁₃H₂₂N₂O₅
• MW: 286.324183940887
• CID: 1577108
• PubChem ID: 71365985
• Update Time: 2025-04-21

Glycine, N-[1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl]-N-methyl-
• 2-[methyl-[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carbonyl]amino]acetic acid
• Boc-l-pro-sar-oh
• 1-(tert-Butoxycarbonyl)-L-prolyl-N-methylglycine
• DTXSID00789363
• 51785-85-4
• (S)-2-(1-(tert-Butoxycarbonyl)-N-methylpyrrolidine-2-carboxamido)acetic acid

• Inchi： 1S/C13H22N2O5/c1-13(2,3)20-12(19)15-7-5-6-9(15)11(18)14(4)8-10(16)17/h9H,5-8H2,1-4H3,(H,16,17)/t9-/m0/s1
• InChI Key： LOHGESHMXDNESI-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(N(C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 286.15296
• Monoisotopic Mass: 286.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• PSA: 87.15